Cas no 1807020-48-9 (5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-carboxaldehyde
• CAS No: 1807020-48-9
• MF: C₈H₆F₂INO
• MW: 297.04062128067
• CID: 4804729
• Update Time: 2025-10-30

5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C8H6F2INO/c1-4-6(3-13)5(7(9)10)2-12-8(4)11/h2-3,7H,1H3
• InChI Key： QYMCJLYHPMMIIT-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(C=O)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-carboxaldehyde

Exploring the Versatile Applications of 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-carboxaldehyde (CAS No. 1807020-48-9) in Modern Chemistry

In the rapidly evolving field of organic chemistry, 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-carboxaldehyde (CAS No. 1807020-48-9) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This pyridine derivative is characterized by the presence of a difluoromethyl group, an iodo substituent, and an aldehyde functionality, making it a valuable intermediate in pharmaceutical and agrochemical research. Researchers are increasingly focusing on its potential in drug discovery and material science, driven by its ability to participate in diverse chemical reactions.

The compound's CAS No. 1807020-48-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key reasons for its popularity is its role in cross-coupling reactions, a hot topic in synthetic chemistry. The iodo substituent at the 2-position of the pyridine ring makes it an excellent candidate for palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of new therapeutics and functional materials.

Another area where 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-carboxaldehyde shines is in the synthesis of fluorinated compounds. Fluorination is a trending topic in medicinal chemistry, as the introduction of fluorine atoms can enhance a molecule's metabolic stability, bioavailability, and binding affinity. The difluoromethyl group in this compound provides a strategic advantage for designing fluorine-containing drugs, which are increasingly sought after in the treatment of diseases like cancer and neurological disorders.

From an SEO perspective, terms like "pyridine aldehyde synthesis," "difluoromethyl pyridine applications," and "iodo-substituted pyridine derivatives" are frequently queried by researchers and chemists. These long-tail keywords highlight the compound's utility in niche applications. For instance, its aldehyde group can be further functionalized to produce heterocyclic compounds, which are essential in the development of catalysts and ligands for asymmetric synthesis.

In addition to its synthetic versatility, 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-carboxaldehyde is also being explored for its potential in green chemistry. With sustainability becoming a global priority, researchers are investigating eco-friendly methods to utilize this compound in catalytic processes and renewable energy applications. Its stability and reactivity make it a promising candidate for photocatalysis and electrochemical transformations, aligning with the current focus on reducing environmental impact in chemical manufacturing.

In summary, 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-carboxaldehyde (CAS No. 1807020-48-9) is a multifaceted compound that bridges the gap between fundamental research and industrial applications. Its structural motifs, including the difluoromethyl, iodo, and aldehyde groups, open doors to innovative synthetic strategies. As the demand for specialty chemicals and tailor-made intermediates grows, this compound is poised to play a pivotal role in advancing cutting-edge chemistry and technology-driven solutions.